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Introduction: A Legacy of Selective Weed Control
Picolinic acid herbicides, a class of synthetic auxin herbicides derived from pyridine-2-

carboxylic acid, have been instrumental in the selective control of broadleaf weeds since the

mid-20th century. Their remarkable efficacy stems from their ability to mimic the natural plant

hormone auxin, leading to uncontrolled growth and eventual death of susceptible plant species.

This in-depth technical guide traces the historical development of picolinate herbicides, from

their serendipitous discovery to the latest-generation compounds, providing a comprehensive

resource on their mode of action, chemical synthesis, and the experimental evaluation that has

defined their evolution.

A Journey Through Time: The Historical
Development of Picolinate Herbicides
The story of picolinate herbicides is one of continuous innovation, with each new compound

offering improved efficacy, selectivity, and environmental profiles. The timeline below highlights

the key milestones in the development of this important herbicide class.

The 1960s: The Dawn of a New Era with Picloram
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The commercialization of picloram in the 1960s by Dow Chemical marked the beginning of the

picolinate herbicide era. Picloram demonstrated potent and persistent control of a wide range

of broad-leaved weeds, including deep-rooted perennials and woody plants, making it a

valuable tool for vegetation management in non-crop areas, rangelands, and forests.[1]

1975: Enhanced Selectivity with Clopyralid
Following the success of picloram, clopyralid was introduced in 1975. While also a picolinic

acid derivative, clopyralid offered a different spectrum of weed control and, importantly, greater

selectivity in various crops, expanding the utility of this chemical family in agricultural settings.

2005: A Leap in Potency with Aminopyralid
The launch of aminopyralid in 2005 represented a significant advancement in picolinate

herbicide technology. Discovered by Dow AgroSciences through modifications of the picloram

structure, aminopyralid provides effective weed control at substantially lower application rates,

reducing the environmental load while maintaining high efficacy against invasive species.[2]

Recent Innovations: The Rise of Aryl Picolinates
More recently, the development of 6-aryl-picolinate herbicides, such as halauxifen-methyl

(Arylex™ active) and florpyrauxifen-benzyl (Rinskor™ active), has further expanded the utility

and diversity of this class.[3][4] These compounds feature a phenyl group at the 6-position of

the picolinic acid core, a modification that has led to unique weed control spectrums and

favorable environmental profiles.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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